2-Chloro-3-(pyrimidin-2-ylamino)naphthalene-1,4-dione

Catalog No.
S12285289
CAS No.
120983-27-9
M.F
C14H8ClN3O2
M. Wt
285.68 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Chloro-3-(pyrimidin-2-ylamino)naphthalene-1,4-di...

Direct reaction of 2,3-dichloro-1,4-naphthoquinone with 2-aminopyrimidine results in difficult-to-separate bis-substituted byproducts. Procuring 2-Chloro-3-(pyrimidin-2-ylamino)naphthalene-1,4-dione (CAS 120983-27-9) provides the exact regiochemically pure mono-adduct, enabling precise stoichiometric control. • Eliminates chromatographic separation of symmetrical side products • C2-chlorine serves as orthogonal handle for cross-coupling or cyclization • Pyrimidine moiety acts as kinase hinge-binder for rapid library synthesis.

CAS Number

120983-27-9

Product Name

2-Chloro-3-(pyrimidin-2-ylamino)naphthalene-1,4-dione

IUPAC Name

2-chloro-3-(pyrimidin-2-ylamino)naphthalene-1,4-dione

Molecular Formula

C14H8ClN3O2

Molecular Weight

285.68 g/mol

InChI

InChI=1S/C14H8ClN3O2/c15-10-11(18-14-16-6-3-7-17-14)13(20)9-5-2-1-4-8(9)12(10)19/h1-7H,(H,16,17,18)

InChI Key

XKPPTDGQYVEREB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)NC3=NC=CC=N3

Synonyms

2-Chloro-3-(pyrimidin-2-ylamino)naphthalene-1,4-dione, 2-Chloro-3-[(pyrimidin-2-yl)amino]naphthalene-1,4-dione, 2-Chloro-3-(2-pyrimidinylamino)-1,4-naphthoquinone, 2-Chloro-3-(pyrimidin-2-ylamino)-1,4-naphthoquinone, 2-Chloro-3-(2-pyrimidinylamino)-1,4-naphthalenedione

Purity

≥98%

Package Size

10 mg, 25 mg, 50 mg, 100 mg, 250 mg

2-Chloro-3-(pyrimidin-2-ylamino)naphthalene-1,4-dione (CAS 120983-27-9) is a highly functionalized 1,4-naphthoquinone derivative characterized by its dual electrophilic/nucleophilic reactivity profile. Featuring both a labile vinylic chlorine atom and a multi-dentate pyrimidin-2-ylamino group, this compound serves as a premium bifunctional building block. In industrial and advanced laboratory settings, it is primarily procured as an advanced intermediate for the synthesis of fused polycyclic heterocycles, coordination complexes, and targeted bioactive libraries. Its baseline value lies in providing a pre-assembled, regiochemically pure mono-substituted scaffold, bypassing the notoriously difficult purification steps associated with the direct functionalization of symmetric naphthoquinone precursors [1].

Research Fit

Designed for coagulation cascade SAR studies with 2-chloro-3-amino-1,4-naphthoquinones
Unique pyrimidin-2-ylamino substituent modulates electrophilicity and target interaction
Supports cysteine protease inactivation mechanism research, particularly HCMV protease

Attempting to substitute this specific compound with the parent 2,3-dichloro-1,4-naphthoquinone (dichlone) or simpler arylamino analogs introduces severe process bottlenecks. Direct reaction of dichlone with 2-aminopyrimidine frequently results in intractable mixtures of unreacted starting material, mono-substituted products, and symmetric bis-substituted byproducts, leading to significant yield penalties and requiring labor-intensive chromatographic separations [1]. Furthermore, substituting with a non-chlorinated analog eliminates the critical C2-electrophilic site, completely blocking downstream orthogonal functionalization such as cross-coupling or cyclization. For workflows demanding precise stoichiometric control and high-throughput derivatization, procuring the exact regiochemically pure mono-adduct is non-negotiable [2].

Substitution Risk

3-Substituent Generic 2-chloro-3-amino analogues may shift biological activity profile; pyrimidine-specific interactions are critical
Electrophilicity Pyrimidine’s electron deficiency alters quinone core reactivity; aniline-substituted versions may not reproduce redox behavior
Target engagement Covalent modification of viral protease active-site cysteine is substituent-dependent; substitution may change inhibition kinetics

Asymmetric Synthesis Precursor Efficiency

When synthesizing asymmetric bis-amino naphthoquinones, utilizing 2-chloro-3-(pyrimidin-2-ylamino)naphthalene-1,4-dione as the starting material delivers >90% yield of the target asymmetric product. In contrast, attempting a one-pot sequential addition starting from the baseline 2,3-dichloro-1,4-naphthoquinone typically yields <60% due to the competitive formation of symmetric bis-substituted byproducts and hydrolysis degradation [1].

Evidence DimensionYield of asymmetric bis-amino naphthoquinones
Target Compound Data>90% yield (using pre-assembled mono-adduct)
Comparator Or Baseline2,3-dichloro-1,4-naphthoquinone (one-pot sequential addition: <60% yield)
Quantified Difference>30% absolute yield improvement and elimination of bis-substituted byproducts
ConditionsNucleophilic aromatic substitution (SNAr) with secondary aliphatic amines in polar aprotic solvents (e.g., DMF, 80°C)

Procuring this pre-assembled intermediate eliminates a low-yielding, purification-heavy step, directly reducing overall synthesis time and material waste in scale-up operations.

Anticoagulant Activity Profile
Class-level
Compound 9 exhibits distinct anticoagulant effect relative to anilino, sulfonamide, and isoxazole analogues (qualitative; IC50 not available).
Substituent-dependent coagulation cascade effect
Quantitative potency data not reported; validation required

Electrochemical Tuning by Chlorine Retention

The retention of the C2-chlorine atom provides a critical inductive electron-withdrawing effect, positively shifting the first half-wave reduction potential (E1/2) by approximately 100-150 mV compared to the non-chlorinated baseline, 2-(pyrimidin-2-ylamino)naphthalene-1,4-dione. This precise voltage tuning enhances its capacity as an electron acceptor in charge-transfer complexes [1].

Evidence DimensionFirst half-wave reduction potential (E1/2)
Target Compound DataPositively shifted E1/2 (approx. -0.5 V to -0.6 V vs Ag/AgCl)
Comparator Or Baseline2-(pyrimidin-2-ylamino)naphthalene-1,4-dione (non-chlorinated analog: negatively shifted E1/2)
Quantified DifferenceEstimated 100-150 mV positive shift in reduction potential
ConditionsCyclic voltammetry in acetonitrile with tetrabutylammonium hexafluorophosphate as supporting electrolyte

The retained chlorine atom fine-tunes the electron affinity, making this compound a superior electron acceptor for designing organic battery cathodes or charge-transfer materials.

HCMV Protease Inactivation
Cross-study
Pyrimidine analogue predicted to alter IC50 for HCMV protease; mechanism involves covalent Cys202 modification shared by active class members.
Supports viral cysteine protease SAR studies
Kinetic constants not available; compare with lead inhibitors

Metal Complexation Enhancement

The integration of the pyrimidine ring provides a multi-dentate binding pocket capable of forming highly stable N,N,O-tridentate or bidentate complexes with transition metals. Compared to the simpler 2-chloro-3-(phenylamino)-1,4-naphthoquinone, which lacks these heteroaryl nitrogens and is limited to weaker N,O-bidentate coordination, this compound exhibits significantly higher complex formation constants (log K) in solution [1].

Evidence DimensionMulti-dentate ligand stability
Target Compound DataForms stable N,N,O-tridentate or bidentate complexes utilizing pyrimidine nitrogens and quinone oxygen
Comparator Or Baseline2-chloro-3-(phenylamino)-1,4-naphthoquinone (lacks heteroaryl nitrogens, limited to N,O-bidentate coordination)
Quantified DifferenceSignificantly higher complex formation constants (log K) with transition metals (e.g., Cu(II), Ru(II))
ConditionsSolution-phase complexation in mixed organic/aqueous media

The specific inclusion of the pyrimidine ring provides critical anchoring points for transition metals, essential for developing robust coordination polymers or metallodrugs.

Enhanced Electrophilicity
Data to verify
Electron-withdrawing pyrimidine ring increases quinone electrophilicity, predicted to accelerate thiol adduct formation versus 3-anilino analogue.
May promote rapid covalent adduct formation
Computational prediction; experimental rate constants needed

Kinase Hinge-Binding Pharmacophore

In structural models of kinase inhibition, the pyrimidine moiety provides a dual hydrogen bond acceptor (pyrimidine N) and donor (NH) motif that effectively mimics ATP binding. Simple alkylamino or unsubstituted arylamino naphthoquinones lack this dual H-bond capacity, resulting in significantly lower predicted binding affinities (higher IC50) for targeted kinase active sites [1].

Evidence DimensionHydrogen bond acceptor/donor capacity at the binding interface
Target Compound DataProvides a dual H-bond acceptor (pyrimidine N) and H-bond donor (NH) motif
Comparator Or BaselineSimple alkylamino or unsubstituted arylamino naphthoquinones (lack dual H-bond acceptors)
Quantified DifferenceEnhanced predicted binding affinity (lower IC50 in structural models) for ATP-binding sites
ConditionsIn silico docking and standard kinase inhibition assays

For pharmaceutical procurement, this specific structural motif offers a highly validated starting point for developing targeted kinase inhibitors, reducing early-stage screening attrition.

Fused Heterocyclic Library Synthesis

Due to the presence of the highly reactive C2-chlorine adjacent to the pyrimidine-bearing amine, this compound is the ideal starting material for synthesizing pyrimido-fused benzindoles, phenothiazines, and complex polycyclic quinones via intramolecular cyclization or cross-coupling reactions [1].

Redox-Active Coordination Polymer Design

The combination of the redox-active naphthoquinone core and the multi-dentate pyrimidine ligand makes this compound highly suitable for generating transition-metal coordination polymers used in electrocatalysis and advanced energy storage systems [2].

Oncology Targeted Library Generation

Procuring this specific scaffold allows medicinal chemists to rapidly generate libraries of asymmetric bis-amino naphthoquinones. The pyrimidine moiety serves as a reliable hinge-binding pharmacophore for kinase targets, while the displaceable chlorine allows for rapid late-stage diversification [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Coagulation cascade SAR studies
3-Substituent structure-activity profile
Comparative assay with anilino, sulfonamide, and isoxazole analogues
Cysteine protease inactivation mechanism
Electrophilic warhead reactivity
Covalent modification kinetics and selectivity panel
Oxidative stress pathway research
Quinone redox cycling capacity
Intracellular ROS generation and thiol reactivity

XLogP3

2.7

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

285.0305042 g/mol

Monoisotopic Mass

285.0305042 g/mol

Heavy Atom Count

20

Explore Compound Types